Cas no 2228620-13-9 (2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid
• CAS No: 2228620-13-9
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6200458
• PubChem ID: 165828007
• Update Time: 2025-10-28

2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid
• 2228620-13-9
• EN300-1908022

• Inchi： 1S/C10H9BrO3/c1-6(10(12)13)8-4-3-7(11)5-9(8)14-2/h3-5H,1H2,2H3,(H,12,13)
• InChI Key： MSUIBULBSPKLIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=C)C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid

Introduction to 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2228620-13-9)

2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228620-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of propenoic acid derivatives, characterized by its unique structural features that include a brominated aromatic ring and a methoxy substituent, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 2-position with a methoxy group. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its reactivity and interaction with biological targets. The presence of the prop-2-enoyl moiety further enhances its versatility as a synthetic intermediate, enabling various functionalization strategies in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of arylpropenoic acid derivatives. The structural motif of 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological exploration.

One of the key areas of research involving 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid is its application in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The bromine and methoxy substituents on the aromatic ring provide handles for further chemical modification, allowing chemists to design derivatives with enhanced selectivity and potency.

Additionally, the compound has shown promise in preclinical studies as a tool compound for investigating mechanisms of action related to oxidative stress and cell signaling. Its ability to interact with specific biological targets makes it a valuable asset in drug discovery pipelines. The synthesis of 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid has been optimized to ensure high yield and purity, facilitating its use in both academic research and industrial applications.

The role of CAS No. 2228620-13-9 in modern pharmaceutical research underscores the importance of well-characterized organic compounds in advancing therapeutic strategies. The structural complexity of this molecule allows for diverse chemical transformations, making it a versatile building block for medicinal chemists. As research continues to uncover new biological functions and synthetic applications, compounds like 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid are expected to play an increasingly significant role in drug development.

In conclusion, 2-(4-bromo-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2228620-13-9) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds such as this one will undoubtedly contribute to the discovery of innovative therapeutic solutions.